4-amino-1-[(2S,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl](213C,1,3-15N2)pyrimidin-2-one;hydrochloride

• IUPAC Name: 4-amino-1-[(2S,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl](213C,1,3-15N2)pyrimidin-2-one;hydrochloride
• InChI: InChI=1S/C9H11F2N3O4.ClH/c10-9(11)6(16)4(3-15)18-7(9)14-2-1-5(12)13-8(14)17;/h1-2,4,6-7,15-16H,3H2,(H2,12,13,17);1H/t4-,6-,7+;/m1./s1/i8+1,13+1,14+1
• InChI Key: OKKDEIYWILRZIA-YUECSCTESA-N
• Canonical SMILES: C1=CN(C(=O)N=C1N)C2C(C(C(O2)CO)O)(F)F.Cl
• Isomeric SMILES: C1=C[15N]([13C](=O)[15N]=C1N)[C@@H]2C([C@@H]([C@H](O2)CO)O)(F)F.Cl
• Molecular Formula: C9H12ClF2N3O4
• Molecular Weight: 302.64 g/mol

Description

4-amino-1-[(2S,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl](213C,1,3-15N2)pyrimidin-2-one;hydrochloride, also known as 4-amino-1-[(2S,4R,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl](213C,1,3-15N2)pyrimidin-2-one;hydrochloride, is a useful research compound. Its molecular formula is C9H12ClF2N3O4 and its molecular weight is 302.637. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Reactivity

Research in synthetic organic chemistry has led to the development of efficient routes for preparing compounds with pyrimidinone cores, which are often key intermediates in the synthesis of nucleoside analogues. For instance, Wang and Gold (2009) describe a facile synthetic approach to 7-deazaguanine nucleosides, showcasing a method that could potentially be adapted for the synthesis of compounds similar to the one (Ruo-wen Wang & B. Gold, 2009). Similarly, Wu et al. (2004) discuss the synthesis of 2',3'-dideoxy-6',6'-difluoro-3'-thionucleoside, an analogue with significant biological activity, highlighting the synthetic versatility of such compounds (Yun Wu, Xingang Zhang, Weidong Meng, & F. Qing, 2004).

Applications in Biological Systems

Although direct applications of the specified compound were not identified, research on similar compounds provides insights into potential applications. For example, synthetic nucleosides and their analogues have been extensively explored for their antiviral and anticancer properties. The work by Abdellatif et al. (2015) on synthesizing new unnatural N(α)-Fmoc pyrimidin-4-one amino acids demonstrates the chemical reactivity and potential utility of pyrimidinone derivatives in developing pharmaceuticals and bioactive molecules (Abdellatif ElMarrouni & M. Heras, 2015).

Chemical Reactivity and Interaction Studies

The chemical reactivity and interaction studies of pyrimidinone derivatives with biological molecules can also shed light on the scientific applications of the compound . Masevičius et al. (2012) developed an efficient method for synthesizing arylaminomethyl derivatives, which could be relevant for understanding the reactivity and potential modifications of the target compound (V. Masevičius, G. Petraitytė, & S. Tumkevičius, 2012).